10.1039/B202579P | Artificial regulation of transcription applying carbohydrate–lectin interaction

Artificial regulation of transcription applying carbohydrate–lectin interaction

Chemical Communications Pub Date: 2002-04-23 DOI: 10.1039/B202579P

Abstract

A complex of plasmid DNA–lactose conjugate with lectin is proposed as an artificial system to control transcription activity: the in vitro transcription of DNA in the conjugate with T7 RNA polymerase was repressed in the presence of RCA₁₂₀, and then the transcription ability was recovered by adding lactose or a lactose-carrying polymer to the repression system.

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